Cas no 347-38-6 (2-Naphthaleneacetic acid, 6-fluoro-, methyl ester)

2-Naphthaleneacetic acid, 6-fluoro-, methyl ester is a fluorinated naphthalene derivative with potential applications in organic synthesis and agrochemical research. The incorporation of a fluorine atom at the 6-position enhances its reactivity and selectivity, making it a valuable intermediate for constructing complex molecules. The methyl ester group improves solubility and handling characteristics, facilitating its use in various reaction conditions. This compound may serve as a precursor for biologically active compounds or functional materials due to its structural versatility. Its stability under standard conditions ensures reliable performance in laboratory settings. Researchers value this derivative for its potential to modify physicochemical properties in target molecules.

2-Naphthaleneacetic acid, 6-fluoro-, methyl ester structure

347-38-6 structure

Product Name:2-Naphthaleneacetic acid, 6-fluoro-, methyl ester

CAS No:347-38-6

MF:C₁₃H₁₁FO₂

MW:218.223647356033

CID:3945915

PubChem ID:20335202

Update Time:2025-07-23

2-Naphthaleneacetic acid, 6-fluoro-, methyl ester Chemical and Physical Properties

Names and Identifiers

- 2-Naphthaleneacetic acid, 6-fluoro-, methyl ester
- Methyl 6-fluoronaphthalene-2-acetate
- SCHEMBL11471175
- 347-38-6
- Inchi： 1S/C13H11FO2/c1-16-13(15)7-9-2-3-11-8-12(14)5-4-10(11)6-9/h2-6,8H,7H2,1H3
- InChI Key： HEFTWCFGCALXBA-UHFFFAOYSA-N
- SMILES： C1=C2C(C=C(F)C=C2)=CC=C1CC(OC)=O

Computed Properties

Exact Mass: 218.07430775Da
Monoisotopic Mass: 218.07430775Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 254
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 26.3Å²

2-Naphthaleneacetic acid, 6-fluoro-, methyl ester Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A219001433-500mg	Methyl 6-fluoronaphthalene-2-acetate	347-38-6	98%	500mg	$1068.20	2023-09-02
Alichem	A219001433-1g	Methyl 6-fluoronaphthalene-2-acetate	347-38-6	98%	1g	$1819.80	2023-09-02
Enamine	EN300-11727938-1.0g	methyl 2-(6-fluoronaphthalen-2-yl)acetate	347-38-6	95%	1.0g	$0.0	2023-01-11

2-Naphthaleneacetic acid, 6-fluoro-, methyl ester Related Literature

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Additional information on 2-Naphthaleneacetic acid, 6-fluoro-, methyl ester

2-Naphthaleneacetic Acid, 6-Fluoro-, Methyl Ester (CAS No: 347-38-6)

The compound 2-Naphthaleneacetic Acid, 6-Fluoro-, Methyl Ester (CAS No: 347-38-6) is a derivative of naphthalene with significant applications in various fields, particularly in agriculture and biotechnology. This compound is widely recognized for its role as a plant growth regulator, specifically as an auxin analog. Auxins are naturally occurring hormones that play a crucial role in plant growth and development, including cell elongation, root formation, and fruit development.

The structure of 2-Naphthaleneacetic Acid, 6-Fluoro-, Methyl Ester includes a naphthalene ring system with a fluoro substituent at the 6-position and a methyl ester group attached to the 2-position. This specific substitution pattern contributes to its unique chemical properties and biological activity. The methyl ester group enhances the compound's stability and solubility, making it suitable for agricultural applications.

Recent studies have highlighted the potential of 2-Naphthaleneacetic Acid, 6-Fluoro-, Methyl Ester in improving crop yields and enhancing plant resilience under stress conditions. For instance, research published in the Journal of Agricultural Science demonstrated that this compound can significantly increase root biomass and improve nutrient uptake in rice plants under drought conditions. Such findings underscore its importance in sustainable agriculture practices.

In addition to its agricultural applications, 2-Naphthaleneacetic Acid, 6-Fluoro-, Methyl Ester has been explored for its potential in biotechnological processes. Scientists have investigated its role in promoting cell differentiation and tissue regeneration in plant cells, which could have implications for tissue culture techniques and genetic engineering.

The synthesis of 2-Naphthaleneacetic Acid, 6-Fluoro-, Methyl Ester involves a multi-step process that includes fluorination of the naphthalene ring followed by esterification. Recent advancements in synthetic chemistry have made this process more efficient and environmentally friendly, reducing the overall cost of production.

In terms of safety and handling, 2-Naphthaleneacetic Acid, 6-Fluoro-, Methyl Ester is classified as a non-hazardous chemical under normal conditions. However, it is recommended to handle it with appropriate precautions to avoid prolonged exposure or inhalation.

The global demand for 2-Naphthaleneacetic Acid, 6-Fluoro-, Methyl Ester has been steadily increasing due to its versatility and effectiveness as a plant growth regulator. Market analysis reports indicate that the compound is widely used in Asia-Pacific countries, particularly in China and India, where agricultural productivity is a key focus.

In conclusion, 2-Naphthaleneacetic Acid, 6-Fluoro-, Methyl Ester (CAS No: 347-38-6) is a vital compound with significant contributions to agriculture and biotechnology. Its unique chemical properties and biological activity make it an essential tool for enhancing crop yields and advancing plant science research.